Cas no 1270523-64-2 (1-(2-ANTHRYL)PROPYLAMINE)

• Product Name: 1-(2-ANTHRYL)PROPYLAMINE
• CAS No: 1270523-64-2
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 5582709
• PubChem ID: 138109390
• Update Time: 2025-05-22

1-(2-ANTHRYL)PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-ANTHRYL)PROPYLAMINE
• 2-Anthracenemethanamine, α-ethyl-
• 1270523-64-2
• N13889

• Inchi： 1S/C17H17N/c1-2-17(18)15-8-7-14-9-12-5-3-4-6-13(12)10-16(14)11-15/h3-11,17H,2,18H2,1H3
• InChI Key： SIQWZKPSJZCHNZ-UHFFFAOYSA-N
• SMILES： NC(CC)C1C=CC2C=C3C=CC=CC3=CC=2C=1

Computed Properties

• Exact Mass: 235.136099547g/mol
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-ANTHRYL)PROPYLAMINE

1-(2-ANTHRYL)PROPYLAMINE: A Comprehensive Overview

The compound with CAS No. 1270523-64-2, commonly referred to as 1-(2-anthryl)propylamine, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article delves into the latest research findings, structural characteristics, and promising uses of this compound, providing a comprehensive understanding of its significance in modern chemistry and materials science.

1-(2-anthryl)propylamine is an aromatic amine derivative that incorporates an anthracene moiety, a polycyclic aromatic hydrocarbon (PAH) known for its rigid planar structure and strong electronic conjugation. The integration of the anthracene group with the propylamine chain introduces intriguing electronic and optical properties, making it a valuable material for advanced applications such as organic electronics, sensors, and photovoltaics.

Recent studies have highlighted the exceptional charge transport properties of 1-(2-anthryl)propylamine. Researchers have demonstrated that this compound exhibits high electron mobility, a critical parameter for applications in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). The strong π-conjugation within the anthracene core facilitates efficient electron delocalization, enabling superior electrical performance compared to traditional organic semiconductors.

In addition to its electronic properties, 1-(2-anthryl)propylamine has shown remarkable stability under thermal and photochemical conditions. This attribute makes it an ideal candidate for use in high-temperature environments or devices exposed to intense light, such as solar cells or optoelectronic devices. Recent advancements in synthesis techniques have further enhanced the purity and crystallinity of this compound, paving the way for its large-scale production and industrial applications.

The synthesis of 1-(2-anthryl)propylamine typically involves a multi-step process that includes nucleophilic substitution or coupling reactions. Recent research has focused on optimizing these reactions to improve yield and reduce costs. For instance, the use of palladium catalysts in cross-coupling reactions has significantly streamlined the synthesis pathway, making it more feasible for commercialization.

Beyond electronics, 1-(2-anthryl)propylamine has found applications in drug delivery systems due to its amphiphilic nature. The compound's ability to form self-assembled monolayers (SAMs) at the nanoscale has been exploited to create drug carriers with controlled release capabilities. This emerging application underscores the versatility of 1-(2-anthryl)propylamine in addressing complex challenges in biotechnology and medicine.

Furthermore, the optical properties of 1-(2-anthryl)propylamine have been leveraged in the development of advanced sensors. Its strong fluorescence emission under UV excitation enables real-time monitoring of environmental parameters such as temperature, pH levels, and gas concentrations. Recent studies have demonstrated its potential as a sensitive detector for volatile organic compounds (VOCs), which are critical pollutants in industrial settings.

The integration of 1-(2-anthryl)propylamine into nanotechnology has also opened new avenues for materials innovation. Its compatibility with graphene and carbon nanotubes has led to hybrid materials with enhanced mechanical strength and electrical conductivity. These composites are being explored for use in lightweight aerospace materials and high-performance batteries.

In conclusion, 1-(2-anthryl)propylamine (CAS No. 1270523-64-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthesis techniques and innovative research efforts, positions it as a key material for future technological advancements.